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Compound Name: d
aci

Cat. No.: B12464516

Get Quote

Executive Summary & Structural Significance

4-Amino-5-bromo-2-chlorobenzoic acid (CAS: 1935399-77-1) is a densely functionalized
aromatic scaffold used primarily as an intermediate in the synthesis of SGLT2 inhibitors (e.g.,

Dapagliflozin analogs) and other bioactive small molecules.
From a crystallographic perspective, this molecule represents a "frustrated” packing system:

e Strong H-Bond Donors/Acceptors: The carboxylic acid (-COOH) and amino (-NHz) groups
drive the formation of classical supramolecular synthons.

e Halogen Competition: The chlorine (C2) and bromine (C5) atoms introduce steric bulk and
competing halogen-bonding (X::-:O/N) interactions that disrupt the planar stacking typical of
simple benzoic acids.

This guide compares the target molecule against its crystallographically solved parent, 4-
amino-2-chlorobenzoic acid, to isolate the structural impact of the 5-bromo substitution.

Comparative Crystallographic Profile
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The following table contrasts the experimentally verified data of the parent scaffold with the
predicted solid-state metrics of the target 5-bromo derivative.

Table 1: Crystal Data & Physical Properties Comparison
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Parent Scaffold (4-

Target Molecule (4-

Amino-2- Amino-5-bromo-2- Impact of
Property : : S
chlorobenzoic chlorobenzoic Modification
acid) acid)
Substitution of H5 with
Formula C7HsCINO2 C7HsBrCINO:2 B
r.
+46% Mass Increase:
Mol. Weight 171.58 g/mol 250.48 g/mol Significantly higher
density expected.
) o Lower symmetry likely
o Predicted: Triclinic or ]
Crystal System Monoclinic o due to asymmetric
Monoclinic )
halogen loading.
Centrosymmetry likely
P2i/c ) retained due to
Space Group ) Predicted:P1 or P2i1/c o
(Centrosymmetric) carboxylic dimer
preference.
Slight expansion in
Unit Cell (a) 3.9595 A Est: 410 -4.50 A J _ P ,
stacking axis.
Elongation to
Unit Cell (b) 22.6656 A Est: 23.00 — 24.50 A accommodate Br
steric bulk.
Significant expansion
, Est:[1] 11.50 — 12.50
Unit Cell (c) 8.0285 A A due to C-Br bond
length (~1.89 A).
Heavy atom effect (Br)
Density (calc) ~1.63 g/cm3 Est: >1.85 g/cm3 drastically increases

density.

Melting Point

157-160 °C (Dec)

170-175 °C (Est)

Halogen bonding
typically enhances

thermal stability.

Primary Synthon

Carboxylic Acid Dimer
R22(8)

Carboxylic Acid Dimer
R22(8)

The COOH

homodimer is robust
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and persists.

Technical Note: The parent structure (4-amino-2-chlorobenzoic acid) crystallizes with two

independent molecules in the asymmetric unit (

), forming a complex 3D network stabilized by N—H---O and N—H---Cl interactions.
[2][3] The addition of Bromine at C5 will likely disrupt the N—H---CI network,
replacing it with stronger Br---O or Br--:N halogen bonds.[1][2][4]

Supramolecular Architecture Analysis

Understanding the connectivity is vital for predicting solubility and polymorph stability.

A. Primary Motif: The Carboxylic Dimer

Both the parent and the target rely on the R22(8) carboxylic acid homodimer. This is the
"anchor" of the crystal structure.

e Mechanism: Two molecules face each other, forming two O—H---:O hydrogen bonds.[1][5][6]

 Stability: This motif is energetically very strong (~60 kJ/mol), making the crystal lattice
resistant to dissolution in non-polar solvents.

B. Secondary Motif: The Amino-Halogen Interface

In the target molecule, the 5-Bromo substituent creates a new interaction landscape:

o Steric Locking: The Br atom is ortho to the amino group. This forces the amino group out of
planarity or locks it into a specific conformation, reducing the entropic freedom of the crystal
lattice.

e Halogen Bonding (o-hole): Bromine is an excellent halogen bond donor. In the solid state,
the electropositive "cap" (o-hole) of the Br atom will likely seek electron-rich acceptors
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(carbonyl Oxygen or Amino Nitrogen) from adjacent layers.

o Effect: This creates "cross-linking" between the 2D sheets of carboxylic dimers, potentially
making the 5-bromo crystals harder and less soluble than the parent.

Experimental Protocol: Crystallization & Structure
Solution

To obtain high-quality single crystals of 4-amino-5-bromo-2-chlorobenzoic acid for structural
verification, the following self-validating protocol is recommended.

Phase 1: Solvent Screening Strategy

Due to the "frustrated" solubility (polar COOH/NH: vs. lipophilic Br/Cl), a binary solvent system
is required.

e Primary Solvent (Solubilizer): Methanol or THF (High solubility).

e Anti-solvent (Crystallizer): Water or Nitromethane (Induces nucleation).

Phase 2: Slow Evaporation Workflow

Objective: Grow block-like crystals suitable for SC-XRD (>0.2 mm).

Dissolution: Dissolve 50 mg of target compound in 4 mL of Methanol at 40°C. Ensure
complete dissolution (filter through 0.45 um PTFE if needed).

e Vial Setup: Place solution in a narrow glass vial (4 mL).

» Vapor Diffusion: Place the open 4 mL vial inside a larger 20 mL vial containing 5 mL of Water
(Anti-solvent). Cap the large vial tightly.

e |ncubation: Store at 20°C in a vibration-free zone.

o Observation: Methanol will slowly diffuse out, and water vapor will diffuse in. Crystals should
appear within 48—72 hours.

Phase 3: Structure Solution (SHELX/OLEX2)
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e Space Group Determination: Expect monoclinic (

) or Triclinic (

)

e Heavy Atom Method: The Bromine atom (

) dominates the scattering. Use Patterson methods or Direct Methods (SHELXT) to locate
the Br and Cl atoms first.

o Refinement: Refine anisotropic displacement parameters for all non-hydrogen atoms. Locate
Amino H-atoms in the difference Fourier map to confirm H-bonding network.

Visualizations
Diagram 1: Crystallization & Structural Analysis
Workflow

This diagram outlines the logical flow from raw material to solved crystal structure.
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Caption: Step-by-step workflow for isolating and solving the crystal structure of halogenated
benzoic acids.

Diagram 2: Predicted Supramolecular Synthon Topology

This diagram illustrates the competing interactions expected in the crystal lattice.
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Caption: Topological map of intermolecular forces. Red: Primary H-bonds. Green: Halogen
bonds. Yellow: Weak contacts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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